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Compound of Interest

Compound Name: ITI-214

Cat. No.: B560036 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of ITI-214 in a laboratory setting. The following procedural guidance is based on

standard best practices for chemical waste management to ensure the safety of researchers,

scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling ITI-214 in any form (solid or in solution), it is imperative to use appropriate

personal protective equipment to minimize exposure and ensure personal safety.

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemically resistant gloves.

Body Protection A standard laboratory coat.

Respiratory
Use in a well-ventilated area or under a

chemical fume hood.

Management of ITI-214 Waste Streams
Proper segregation and handling of different waste streams are critical for safe and compliant

disposal. ITI-214 waste should be treated as hazardous chemical waste.
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Unused or expired solid ITI-214 should be disposed of in its original container or a clearly

labeled, sealed container. This container must be designated for solid chemical waste.

Aqueous and solvent-based solutions containing ITI-214 must be collected in a designated,

leak-proof container for liquid chemical waste. It is crucial to adhere to the following guidelines:

Segregation: Do not mix ITI-214 solutions with incompatible waste streams. For instance,

halogenated and non-halogenated solvent wastes should generally be collected separately.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical

name (ITI-214), and the solvent used.

Container Integrity: Ensure the waste container is compatible with the solvent and is kept

securely closed when not in use.

Disposable labware (e.g., pipette tips, tubes, gloves) and glassware that have come into

contact with ITI-214 should be disposed of as solid chemical waste.

Sharps: Needles, syringes, or other contaminated sharps must be placed in a designated

sharps container.

Gross Contamination: Items with significant residual ITI-214 should be collected in a

designated, labeled container for solid chemical waste.

Disposal of Empty ITI-214 Containers
Empty containers that previously held ITI-214 must be managed carefully to ensure no residual

chemical is improperly discarded.

Triple Rinsing: The empty container should be triple-rinsed with a suitable solvent capable of

dissolving ITI-214.

Rinsate Collection: The first rinse should be collected and disposed of as liquid chemical

waste. Subsequent rinses may be permissible for drain disposal depending on local

regulations, but collecting all rinsate as chemical waste is the most conservative and

recommended approach.[1]
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Container Disposal: Once triple-rinsed, the label on the container should be defaced or

removed, and the container can then be disposed of as regular laboratory glass or plastic

waste, in accordance with institutional policies.

Experimental Protocols
While specific experimental protocols for the disposal of ITI-214 are not publicly available, the

following general laboratory waste management procedures should be adopted.

Protocol for Decontamination of Glassware:

Rinse the glassware three times with a solvent in which ITI-214 is soluble.

Collect the first rinse in a designated hazardous waste container.

Dispose of the subsequent rinses in accordance with institutional and local regulations.

After rinsing, the glassware can be washed using standard laboratory procedures.

ITI-214 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of ITI-214
and associated materials.

Waste Generation
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Caption: Logical workflow for the proper segregation and disposal of different ITI-214 waste

streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

